Cas no 344268-84-4 (3-((4-(Tert-butyl)benzyl)sulfanyl)-5-(((4-chlorobenzyl)sulfanyl)methyl)-4-ethyl-4H-1,2,4-triazole)

• Product Name: 3-((4-(Tert-butyl)benzyl)sulfanyl)-5-(((4-chlorobenzyl)sulfanyl)methyl)-4-ethyl-4H-1,2,4-triazole
• CAS No: 344268-84-4
• MF: C₂₃H₂₈ClN₃S₂
• MW: 446.071521759033
• CID: 5026389
• Update Time: 2023-08-24

3-((4-(Tert-butyl)benzyl)sulfanyl)-5-(((4-chlorobenzyl)sulfanyl)methyl)-4-ethyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-((4-(Tert-butyl)benzyl)sulfanyl)-5-(((4-chlorobenzyl)sulfanyl)methyl)-4-ethyl-4H-1,2,4-triazole
• 3-{[(4-tert-butylphenyl)methyl]sulfanyl}-5-({[(4-chlorophenyl)methyl]sulfanyl}methyl)-4-ethyl-4H-1,2,4-triazole
• 3-(4-tert-butylbenzylthio)-5-((4-chlorobenzylthio)methyl)-4-ethyl-4H-1,2,4-triazole

• Inchi： 1S/C23H28ClN3S2/c1-5-27-21(16-28-14-17-8-12-20(24)13-9-17)25-26-22(27)29-15-18-6-10-19(11-7-18)23(2,3)4/h6-13H,5,14-16H2,1-4H3
• InChI Key： KPHARJQLNLZINS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSCC1=NN=C(N1CC)SCC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 471
• XLogP3: 6.3
• Topological Polar Surface Area: 81.3